Cas no 892850-62-3 (N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide)

• Product Name: N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide
• CAS No: 892850-62-3
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 5932350
• PubChem ID: 7202994
• Update Time: 2025-05-20

N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide
• AKOS024612036
• 892850-62-3
• F1822-0625
• N-(4-ethylbenzo[d]thiazol-2-yl)butyramide

• Inchi： 1S/C13H16N2OS/c1-3-6-11(16)14-13-15-12-9(4-2)7-5-8-10(12)17-13/h5,7-8H,3-4,6H2,1-2H3,(H,14,15,16)
• InChI Key： WGJPIYDJNOTSSV-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(CC)C=CC=C2S1)(=O)CCC

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide

Introduction to N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide (CAS No. 892850-62-3)

N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide, a compound with the chemical identifier CAS No. 892850-62-3, represents a significant area of interest in the field of pharmaceutical and biochemical research. This compound belongs to the benzothiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide incorporates a benzothiazole core, which is a heterocyclic aromatic ring system consisting of benzene and thiazole fused together. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development.

The benzothiazole moiety has been extensively studied for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the ethyl group at the 4-position and the amide functionality at the 2-position of the benzothiazole ring in N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide further modulates its biological profile. The amide bond not only contributes to the molecule's solubility and stability but also serves as a site for potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The ability to modulate these enzymes makes N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide a promising candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide has shown promise in preclinical studies as a component of combination therapies targeting cancer cell proliferation. The benzothiazole core is known to exhibit DNA intercalation properties, which can interfere with DNA replication and transcription in cancer cells. Furthermore, the amide group provides a handle for further chemical modifications, allowing researchers to optimize the molecule's potency and selectivity.

The synthesis of N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the benzothiazole ring system followed by functionalization at the 4-position with an ethyl group. The introduction of the amide functionality is typically achieved through nucleophilic acyl substitution or other amide-forming reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

Quality control and analytical characterization are crucial aspects of working with N-(4-ethyl-1,3-benzothiazol-2-ybutsn-butamide). Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the identity and purity of the compound. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further research or commercial applications.

The pharmacokinetic properties of N-(4ethyl-1,3-benzothiazol-2-yl)butanamide are being actively investigated to understand its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. In vitro studies using cell culture models have provided insights into its mechanism of action and interaction with biological targets. These findings are complemented by in vivo studies in animal models, which help assess its efficacy and safety before moving into human clinical trials.

The development of novel therapeutic agents often involves exploring structure-function relationships to optimize drug candidates. In the case of N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide>, researchers are investigating how modifications at different positions on the benzothiazole ring influence its biological activity. For instance, replacing the ethyl group with other substituents may alter its binding affinity or selectivity for specific targets. Similarly, introducing additional functional groups can enhance metabolic stability or improve pharmacokinetic properties.

The growing interest in natural product-inspired drug design has also led to investigations into derivatives of N-(4-ethyl-1,3-benzothiazol-2-yl)butanamide that mimic bioactive compounds found in plants or microorganisms. These natural products often serve as inspiration for synthesizing novel molecules with enhanced therapeutic potential. By leveraging computational tools and bioinformatics databases, researchers can identify promising scaffolds for further optimization.

The role of N-(N(4)Ethyl)-1,_{Benzotriazole)-buthamidine - CAS No 89285062_3_ is not limited to pharmaceutical applications; it also holds potential in agrochemicals and material science. For example,}) butanamide derivatives have been explored as herbicides or fungicides due to their ability to disrupt essential biological processes in pests or pathogens. Additionally,) these compounds may find use in advanced materials where their unique structural features contribute to desirable properties such as conductivity or luminescence.

In conclusion,) N-(_N(4))_Ethyl)-1,)_{Benzotriazole)-buthamidine - CAS No 89285062_3_ represents a versatile compound with significant potential across multiple domains including medicine,}) agriculture,) and materials science.) Its unique structural features make it an attractive scaffold for drug discovery,) while its diverse range of biological activities suggests numerous possible applications.) As research continues,) further insights into its mechanisms of action,) pharmacokinetic properties,) and synthetic pathways will undoubtedly expand its utility.) The ongoing efforts in optimizing this compound highlight its importance,) both currently,) )and for future advancements.)